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Compound Name: 3a-Epiburchellin
CAS No.: 112156-46-4
Cat. No.: B15592467
Get Quote
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Disclaimer: Extensive literature searches did not yield specific information on a compound
named "3a-Epiburchellin.” The following application notes and protocols are presented as a
generalized framework for the utilization of a hypothetical chemical probe, herein referred to as
3a-Epiburchellin, based on the principles of chemical biology and drug discovery. The
experimental details are derived from established methodologies for characterizing and using
small molecule inhibitors of protein function.

Introduction

3a-Epiburchellin is a potent and selective small molecule inhibitor developed as a chemical
probe to investigate the biological functions of Target Protein X (TPX). Chemical probes are
essential tools for elucidating the roles of specific proteins in cellular processes and for
validating novel drug targets.[1][2] This document provides detailed protocols for the use of 3a-
Epiburchellin in cell-based assays to probe the function of TPX and its role in downstream
signaling pathways.

Key Characteristics of 3a-Epiburchellin (Hypothetical Data):
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Parameter Value

Target Target Protein X (TPX)
Binding Affinity (Kd) 150 nM

In Vitro IC50 300 nM

Cellular EC50 1.5uM
Recommended Concentration Range 0.1-10 uM

Solubility >100 mM in DMSO

) 3a-Epiburchellin-Neg (structurally similar,
Negative Control ) ]
inactive analog)

Biological Target and Signaling Pathway

3a-Epiburchellin is designed to inhibit the activity of Target Protein X, a key component of the
hypothetical "TPX-ERK Signaling Pathway." TPX is an upstream kinase that, upon activation by
an extracellular stimulus, phosphorylates and activates MEK1/2, which in turn phosphorylates
and activates ERK1/2. Activated ERK1/2 then translocates to the nucleus to regulate the
expression of genes involved in cell proliferation and survival. By inhibiting TPX, 3a-
Epiburchellin is expected to block this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Open access chemical probes for epigenetic targets - PMC [pmc.ncbi.nim.nih.gov]
e 2. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]

 To cite this document: BenchChem. [Application Notes and Protocols for 3a-Epiburchellin as
a Chemical Probe]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592467/docs#application-notes-and-protocols-for-
3a-epiburchellin-as-a-chemical-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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